Cas no 946311-49-5 (N-(3-acetylphenyl)-1-(2-fluorophenyl)methyl-6-oxo-1,6-dihydropyridine-3-carboxamide)

• Product Name: N-(3-acetylphenyl)-1-(2-fluorophenyl)methyl-6-oxo-1,6-dihydropyridine-3-carboxamide
• CAS No: 946311-49-5
• MF: C₂₁H₁₇FN₂O₃
• MW: 364.369688749313
• CID: 5503877
• Update Time: 2025-06-08

N-(3-acetylphenyl)-1-(2-fluorophenyl)methyl-6-oxo-1,6-dihydropyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3-acetylphenyl)-1-[(2-fluorophenyl)methyl]-6-oxopyridine-3-carboxamide
• N-(3-acetylphenyl)-1-(2-fluorophenyl)methyl-6-oxo-1,6-dihydropyridine-3-carboxamide

• Inchi： 1S/C21H17FN2O3/c1-14(25)15-6-4-7-18(11-15)23-21(27)17-9-10-20(26)24(13-17)12-16-5-2-3-8-19(16)22/h2-11,13H,12H2,1H3,(H,23,27)
• InChI Key： LHGMXYJGQTWXQD-UHFFFAOYSA-N
• SMILES： C1N(CC2=CC=CC=C2F)C(=O)C=CC=1C(NC1=CC=CC(C(C)=O)=C1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-(3-acetylphenyl)-1-(2-fluorophenyl)methyl-6-oxo-1,6-dihydropyridine-3-carboxamide

N-(3-acetylphenyl)-1-(2-fluorophenyl)methyl-6-oxo-1,6-dihydropyridine-3-carboxamide (CAS No. 946311-49-5): An Overview

N-(3-acetylphenyl)-1-(2-fluorophenyl)methyl-6-oxo-1,6-dihydropyridine-3-carboxamide (CAS No. 946311-49-5) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyridine derivatives and is characterized by its complex molecular structure, which includes an acetylphenyl group, a fluorophenylmethyl moiety, and a pyridine ring with a carboxamide functional group.

The acetylphenyl group in this compound is known for its ability to modulate various biological processes, including inflammation and pain signaling. The presence of this group can enhance the compound's affinity for specific receptors, making it a valuable candidate for the development of novel analgesic and anti-inflammatory agents. Recent studies have shown that compounds containing acetylphenyl moieties exhibit potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6.

The fluorophenylmethyl moiety is another key structural feature of N-(3-acetylphenyl)-1-(2-fluorophenyl)methyl-6-oxo-1,6-dihydropyridine-3-carboxamide. Fluorine substitution is often used in drug design to improve the metabolic stability and bioavailability of compounds. In this case, the fluorine atom enhances the lipophilicity of the molecule, potentially improving its cell membrane permeability and overall pharmacokinetic properties. This can lead to better oral absorption and longer half-life, which are crucial factors for the development of effective therapeutic agents.

The pyridine ring with a carboxamide functional group is central to the compound's biological activity. Pyridine derivatives are widely studied for their diverse pharmacological properties, including their ability to act as inhibitors of various enzymes and receptors. The carboxamide group in particular can form hydrogen bonds with target proteins, enhancing the compound's binding affinity and selectivity. This makes N-(3-acetylphenyl)-1-(2-fluorophenyl)methyl-6-oxo-1,6-dihydropyridine-3-carboxamide a promising candidate for targeting specific protein-protein interactions or enzymatic activities.

Recent research has focused on the potential therapeutic applications of N-(3-acetylphenyl)-1-(2-fluorophenyl)methyl-6-oxo-1,6-dihydropyridine-3-carboxamide in various diseases. For instance, studies have shown that this compound exhibits potent anti-cancer activity by inducing apoptosis in cancer cells and inhibiting tumor growth. The mechanism of action involves the modulation of key signaling pathways such as PI3K/Akt and MAPK, which are frequently dysregulated in cancer cells.

In addition to its anti-cancer properties, N-(3-acetylphenyl)-1-(2-fluorophenyl)methyl-6-oxo-1,6-dihydropyridine-3-carboxamide has also been investigated for its potential use in neurodegenerative diseases. Preclinical studies have demonstrated that this compound can protect neurons from oxidative stress and prevent neuroinflammation, which are key factors in diseases such as Alzheimer's and Parkinson's disease. The neuroprotective effects are attributed to the compound's ability to scavenge free radicals and inhibit the activation of microglia.

Furthermore, N-(3-acetylphenyl)-1-(2-fluorophenyl)methyl-6-oxo-1,6-dihydropyridine-3-carboxamide has shown promise in treating cardiovascular diseases. Research has indicated that this compound can reduce blood pressure and improve cardiac function by modulating ion channels and reducing oxidative stress in cardiac tissues. These findings suggest that N-(3-acetylphenyl)-1-(2-fluorophenyl)methyl-6-oxo-1,6-dihydropyridine-3-carboxamide may have broad therapeutic applications beyond its initial focus areas.

The synthesis of N-(3-acetylphenyl)-1-(2-fluorophenyl)methyl-6-oxo-1,6-dihydropyridine-3-carboxamide involves several steps, including the formation of the acetylphenyl intermediate, coupling with the fluorophenylmethyl moiety, and cyclization to form the pyridine ring. The process requires careful control of reaction conditions to ensure high yield and purity of the final product. Advances in synthetic chemistry have made it possible to produce this compound on a larger scale, facilitating further preclinical and clinical studies.

Clinical trials are currently underway to evaluate the safety and efficacy of N-(3-acetylphenyl)-1-(2-fluorophenyl)methyl-6-oxo-1,6-dihydropyridine-3-carboxamide in various disease models. Early results from these trials have been promising, with no significant adverse effects reported at therapeutic doses. However, more extensive studies are needed to fully understand the long-term safety profile and optimal dosing regimens for different patient populations.

In conclusion, N-(3-acetylphenyl)-1-(2-fluorophenyl)methyl-6-oxydohydrodipyrindinone carboxamid (CAS No. 946311-49-5) is a multifaceted compound with a wide range of potential therapeutic applications. Its unique structural features make it an attractive candidate for further research and development in areas such as cancer therapy, neurodegenerative diseases, and cardiovascular health. As ongoing studies continue to uncover new insights into its mechanisms of action and biological effects, N-(3-acetylphenyl)-1-(2-fluorophenyl)methyl-6-oxydohydrodipyrindinone carboxamid is poised to play a significant role in advancing medical treatments for various conditions.